Cas no 2172206-80-1 (4-cyclopropyl-3-formamidobutanoic acid)

• Product Name: 4-cyclopropyl-3-formamidobutanoic acid
• CAS No: 2172206-80-1
• MF: C₈H₁₃NO₃
• MW: 171.193722486496
• CID: 6050688
• PubChem ID: 165534091
• Update Time: 2025-06-09

4-cyclopropyl-3-formamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 4-cyclopropyl-3-formamidobutanoic acid
• EN300-1285168
• 2172206-80-1

• Inchi： 1S/C8H13NO3/c10-5-9-7(4-8(11)12)3-6-1-2-6/h5-7H,1-4H2,(H,9,10)(H,11,12)
• InChI Key： XOSNYVKZQHOVAI-UHFFFAOYSA-N
• SMILES： OC(CC(CC1CC1)NC=O)=O

Computed Properties

• Exact Mass: 171.08954328g/mol
• Monoisotopic Mass: 171.08954328g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 5
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 66.4Ų

Additional information on 4-cyclopropyl-3-formamidobutanoic acid

Introduction to 4-Cyclopropyl-3-Formamidobutanoic Acid (CAS No. 2172206-80-1)

4-Cyclopropyl-3-formamidobutanoic acid (CAS No. 2172206-80-1) is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications. The combination of a cyclopropyl group and a formamido functional group in its structure makes it an intriguing candidate for further investigation.

The chemical structure of 4-cyclopropyl-3-formamidobutanoic acid is defined by its molecular formula, C₉H₁₅NO₃. The cyclopropyl moiety, a three-carbon cyclic structure, imparts unique conformational properties to the molecule, which can influence its biological activity. The formamido group, on the other hand, is known for its ability to form hydrogen bonds and participate in various chemical reactions, making it a versatile functional group in drug design.

In recent years, the study of 4-cyclopropyl-3-formamidobutanoic acid has been driven by its potential as a lead compound in the development of new therapeutic agents. Research has focused on understanding its pharmacological properties, including its ability to modulate specific biological pathways and receptors. For instance, studies have shown that this compound exhibits anti-inflammatory and analgesic effects, which are highly relevant in the treatment of chronic pain and inflammatory diseases.

The anti-inflammatory properties of 4-cyclopropyl-3-formamidobutanoic acid have been attributed to its ability to inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These cytokines play a crucial role in the inflammatory response and are often overexpressed in various inflammatory conditions. By targeting these cytokines, 4-cyclopropyl-3-formamidobutanoic acid can potentially reduce inflammation and alleviate associated symptoms.

In addition to its anti-inflammatory effects, 4-cyclopropyl-3-formamidobutanoic acid has also shown promise as an analgesic agent. Preclinical studies have demonstrated that this compound can effectively reduce pain sensitivity in animal models of chronic pain. The mechanism underlying its analgesic activity is not yet fully understood but is believed to involve the modulation of nociceptive pathways and the inhibition of pain signaling molecules.

The pharmacokinetic properties of 4-cyclopropyl-3-formamidobutanoic acid have also been extensively studied. Research has shown that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are essential for its therapeutic efficacy. Its oral bioavailability is relatively high, making it a suitable candidate for oral administration in clinical settings.

To further explore the therapeutic potential of 4-cyclopropyl-3-formamidobutanoic acid, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in treating various conditions such as osteoarthritis, rheumatoid arthritis, and neuropathic pain. Preliminary results from these trials have been encouraging, with patients reporting significant improvements in pain relief and reduced inflammation.

Beyond its therapeutic applications, 4-cyclopropyl-3-formamidobutanoic acid has also been investigated for its use as a research tool in biochemical and pharmacological studies. Its unique structural features make it an ideal candidate for probing specific biological processes and interactions. For example, it has been used to study the role of certain enzymes in metabolic pathways and to investigate the binding affinities of ligands to specific receptors.

The synthesis of 4-cyclopropyl-3-formamidobutanoic acid has been optimized using modern synthetic methods, ensuring high yields and purity levels. Various synthetic routes have been developed, each with its own advantages in terms of efficiency and scalability. These methods include transition-metal-catalyzed reactions and multistep synthetic sequences that allow for precise control over the final product's structure.

In conclusion, 4-cyclopropyl-3-formamidobutanoic acid (CAS No. 2172206-80-1) is a promising compound with a wide range of potential applications in both therapeutic and research settings. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding and treatment of various diseases.